Cas no 1251577-29-3 (N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide)
N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide
- N'-(2-hydroxy-2-thiophen-3-ylethyl)-N-(thiophen-2-ylmethyl)oxamide
- 1251577-29-3
- N1-(2-hydroxy-2-(thiophen-3-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
- AKOS024523521
- F5857-1411
- N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide
- VU0524776-1
-
- Inchi: 1S/C13H14N2O3S2/c16-11(9-3-5-19-8-9)7-15-13(18)12(17)14-6-10-2-1-4-20-10/h1-5,8,11,16H,6-7H2,(H,14,17)(H,15,18)
- InChI Key: XZFRANPRDOEARX-UHFFFAOYSA-N
- SMILES: C(NCC1SC=CC=1)(=O)C(NCC(O)C1C=CSC=1)=O
Computed Properties
- Exact Mass: 310.04458466g/mol
- Monoisotopic Mass: 310.04458466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 135Ų
N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-1411-2μmol |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-5μmol |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-10μmol |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-20μmol |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-1mg |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-2mg |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-3mg |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-4mg |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-5mg |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-1411-10mg |
N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide |
1251577-29-3 | 10mg |
$79.0 | 2023-09-09 |
N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide
Introduction to N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 1251577-29-3)
N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251577-29-3, represents a novel class of molecules with potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of thiophene rings and amide functionalities, make it an intriguing candidate for further investigation.
The thiophene moiety is a heterocyclic aromatic ring system that has been extensively studied due to its biological activity and synthetic versatility. Thiophene derivatives are known to exhibit a wide range of pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. In particular, the substitution patterns on the thiophene ring can significantly influence the biological activity of the compound. The specific substitution at the 3-position and 2-position in N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide suggests that this molecule may possess unique interactions with biological targets.
The amide functional group in this compound contributes to its potential role as a bioactive molecule. Amides are commonly found in many biologically active peptides and proteins, and they often serve as key pharmacophores in drug design. The presence of two amide groups in N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide may enhance its binding affinity to specific biological receptors or enzymes. This dual amide functionality could be exploited to develop molecules with enhanced therapeutic efficacy and reduced side effects.
In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, and their dysregulation is often associated with various diseases, including cancer and inflammation. The unique structural features of N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide make it a promising candidate for inhibiting or modulating PPIs. The thiophene rings could interact with hydrophobic pockets on protein surfaces, while the amide groups could form hydrogen bonds with polar residues.
The synthesis of N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yliumethylethanediimide
1251577-29-3 (N-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)